5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxypropyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14N2O5/c1-15(19,13-5-3-7-21-13)9-16-14(18)10-8-12(22-17-10)11-4-2-6-20-11/h2-8,19H,9H2,1H3,(H,16,18)
• InChI Key: XIBMNIFFYYWKQG-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=NOC(=C1)C2=CC=CO2)(C3=CC=CO3)O
• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol

Description

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxypropyl)isoxazole-3-carboxamide, also known as FIHPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antiprotozoal Activity

Studies have found that derivatives of isoxazoles, which include compounds structurally similar to 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxypropyl)isoxazole-3-carboxamide, exhibit significant antiprotozoal activities. For instance, dicationic 3,5-diphenylisoxazoles have shown considerable effectiveness against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential applications in combating diseases like sleeping sickness and malaria (Patrick et al., 2007).

Energetic Material Synthesis

Compounds with structures similar to this compound have been explored in the synthesis of insensitive energetic materials. Specifically, derivatives involving furazan, a similar heterocyclic component, have been synthesized and characterized for their thermal stability and detonation performance, suggesting their potential use in creating safer energetic materials (Yu et al., 2017).

Synthesis of Potentially Bioactive Compounds

Research has been conducted on synthesizing various bioactive compounds from benzo[b]furan derivatives, which share structural similarities with the chemical . These synthesized compounds have been explored for their potential medicinal properties, indicating a broad range of applications in pharmaceuticals (Hafez et al., 2001).

Biobased Polymer Synthesis

The structure of this compound shares similarities with furan-based compounds used in the enzymatic synthesis of biobased polyesters. This synthesis involves combining biobased rigid diols with diacid ethyl esters, suggesting potential applications in sustainable materials and green chemistry (Jiang et al., 2014).

Mechanism of Action

Target of Action

Furan derivatives have been known to interact with various biological targets, including enzymes and receptors

Mode of Action

Furan derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds . The specific interactions of this compound with its targets would need to be determined through further experimental studies.

Biochemical Pathways

Furan derivatives can influence various biochemical pathways depending on their specific targets